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Compound of Interest

Compound Name: 1,4-Dioxane-2,3-diol, cis-

Cat. No.: B15180737

Essential Safety and Handling Guide for 1,4-
Dioxane-2,3-diol, cis-

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 1,4-
Dioxane-2,3-diol, cis-. Adherence to these procedures is critical for ensuring laboratory safety
and proper disposal.

Personal Protective Equipment (PPE)

When handling 1,4-Dioxane-2,3-diol, cis-, it is imperative to use appropriate personal
protective equipment to prevent exposure. The following table summarizes the required PPE.
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PPE Category

Item

Specification

Eye/Face Protection

Safety Glasses

With side-shields conforming
to EN166.[1]

Chemical Safety Goggles

As described by OSHA's eye
and face protection regulations
in 29 CFR 1910.133 or
European Standard EN166.[2]

Skin Protection

Gloves

Chemical-resistant gloves
(e.g., nitrile rubber) inspected
before use.[3][4] Use proper

glove removal technique.[1]

Protective Clothing

Wear appropriate protective
clothing to prevent skin

exposure.[4][5]

Respiratory Protection

Respirator

A NIOSH/MSHA or European
Standard EN 149 approved
respirator should be used if
exposure limits are exceeded
or if irritation or other
symptoms are experienced.[2]
Use in a well-ventilated area is

required.[5]

Health Hazard Information

1,4-Dioxane-2,3-diol, cis- is classified with the following hazards:

Causes skin irritation.[5][6]

Causes serious eye irritation.[5][6]
May cause respiratory irritation.[5][6]

Very toxic to aquatic life with long-lasting effects.[5]
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Safe Handling and Storage

Proper handling and storage procedures are crucial to minimize risks.

Procedure Description

Avoid all personal contact, including inhalation.

[5] Use only in a well-ventilated area.[5] Do not

Handling _ _
eat, drink, or smoke when handling.[5] Wash
hands thoroughly after handling.[3][5]
Store in a cool, dry, well-ventilated place.[7]
Storage Keep container tightly closed.[5][7] Store in

original containers.[5]

Accidental Release and Disposal Plan

In the event of a spill or for routine disposal, the following steps must be taken.

Plan Action

Evacuate the area.[1] Wear appropriate PPE.[5]
For dry spills, use dry clean-up procedures and
] avoid generating dust.[5] For wet spills, absorb
Spill Response L , . .
with inert material and place in a suitable
container for disposal.[5] Prevent spillage from

entering drains or water courses.[5]

Dispose of contents/container to an authorized
) hazardous or special waste collection point in
Disposal ] ) )
accordance with local regulations.[5] Do not mix

with other waste.[7]

Experimental Workflow for Safe Handling

The following diagram outlines the procedural workflow for the safe handling of 1,4-Dioxane-
2,3-diol, cis- from receipt to disposal.
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Workflow for Safe Handling of 1,4-Dioxane-2,3-diol, cis-

Preparation

1. Assess Risks
(Review SDS)

l

2. Select Appropriate PPE
(Gloves, Goggles, Lab Coat)

l

3. Prepare Ventilated Work Area
(Fume Hood)

Proceed when ready

Handling

4. Weigh/Measure Chemical

l

5. Conduct Experiment

l

6. Store Securely
(Labeled, Sealed Container)

fter experiment

Cleanup & Disposal

7. Decontaminate Surfaces

:

8. Segregate Hazardous Waste

l

9. Dispose via Approved Channels

Document

Click to download full resolution via product page

Caption: Safe handling workflow for 1,4-Dioxane-2,3-diol, cis-.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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